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Compound of Interest

Compound Name: Triethanolamine acetate

Cat. No.: B077646

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fundamental characteristics of
triethanolamine acetate solutions, a versatile quaternary ammonium salt. Formed from the
reaction of triethanolamine and acetic acid, this compound serves multiple functions, notably as
a buffering agent and a non-ionic surfactant, making it a valuable component in chemical
research and pharmaceutical formulations.[1]

Chemical Identity and Synthesis

Triethanolamine acetate is primarily synthesized through a direct acid-base neutralization
reaction. In this process, the weak base, triethanolamine (TEA), reacts with the weak acid,
acetic acid, to form the salt, triethanolammonium acetate.[1] The mechanism involves the
transfer of a proton (H*) from the carboxylic acid group of acetic acid to the lone pair of
electrons on the nitrogen atom of triethanolamine.[1]

The reaction is typically performed under mild conditions, often at room temperature, by mixing
the reactants in stoichiometric ratios to ensure complete neutralization.[1] While this
neutralization is the primary reaction, side reactions like esterification can occur, leading to the
formation of mono-, di-, and tri-esters of triethanolamine as impurities.[1] A more direct route to
the ester involves reacting triethanolamine with acetic acid or acetic anhydride at elevated
temperatures (100°C-140°C) in the presence of a catalyst and a dehydrating agent.[2]

Chemical Identifiers:
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e CAS Number: 14806-72-5[1][3]
e Molecular Formula: CsH1oNOs[1][3]

o |[UPAC Name: tris(2-hydroxyethyl)azanium;acetate[1] or 2-[bis(2-
hydroxyethyl)amino]ethanol;acetic acid[3]

e Synonyms: Triethanolammonium acetate, Tris(2-hydroxyethyl)Jammonium acetate, Acetic
acid, triethanolamine salt[3]

Physicochemical Properties

The macroscopic properties of triethanolamine acetate solutions are crucial for their
application and are dependent on the concentration of the components.[1] Strong
intermolecular hydrogen bonding can cause properties like density and viscosity to peak at
intermediate concentrations.[1]

Table 1. Summary of Physicochemical Data
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Property Value Source
Molecular Weight 209.24 g/mol [11[3]
Physical Description Liquid [1][3]
pH (of an acetate urea-

. . . 6.9 [11[4]
triethanolamine solution)
pH (of a triethanolamine

_ 6.0-7.0 [2]

acetate ester mixture)
Density (of an acetate urea-

) ) ) 0.7850 g/cm3 [1114]
triethanolamine solution)
Viscosity (of an acetate urea-

_ _ _ 3.8 mma/s [1]14]
triethanolamine solution)
Refractive Index (n) (of an
acetate urea-triethanolamine 1.3840 [4]
solution)

Can be mixed with water in
any proportion.[2] Highly

Solubility soluble in polar solvents like [2][5]

ethanol, acetone, and glycerin.

[5]

Core Functionalities and Applications

Triethanolamine acetate's unique structure, combining a tertiary amine and three hydroxyl
groups from its parent molecule, imparts dual functionality that is highly valuable in various
applications.

o Buffering Agent: The protonated tertiary amine group and the acetate conjugate base form
an effective buffer system, particularly useful for maintaining pH in the physiological range.[1]

o Surfactant and Emulsifier: The molecule's hydrophilic ionized groups and hydrophobic
hydrocarbon portions allow it to act as a non-ionic surfactant.[1] This property is leveraged to
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solubilize oils, lipids, and other ingredients not fully soluble in water, and to neutralize fatty
acids in cosmetic and pharmaceutical formulations.[1][6]

pH Regulator: In skincare and pharmaceutical products, it is widely used to adjust and
stabilize the pH of acidic compounds, bringing them to levels safe for topical application.[7]

Enhanced Drug Delivery: Mixed systems containing triethanolamine have been
demonstrated to improve the skin penetration of acidic drugs, acting as a solubilizer and
excipient in topical formulations.[7]

Other Industrial Uses: It also finds application as a cement grinding aid, where it improves
the specific surface area and strength of cement.[2][6] In chemistry, it is used as an ionic
liquid in palladium-catalyzed reactions and as a complexing agent.[1][6]
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Dual Functionality Relationship

Triethanolamine Acetate

Protonated Amine (N*-H) Acetate Anion (COO")
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077646#basic-characteristics-of-triethanolamine-
acetate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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